Cas no 1539960-58-1 (8-Methoxyisoquinoline-4-carboxylic acid)

• Product Name: 8-Methoxyisoquinoline-4-carboxylic acid
• CAS No: 1539960-58-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD26598456
• CID: 4609093
• PubChem ID: 83528398
• Update Time: 2025-05-19

8-Methoxyisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methoxyisoquinoline-4-carboxylic acid
• AMY26711
• 8-METHOXYISOQUINOLINE-4-CARBOXYLICACID
• K10261
• A928582
• MFCD26598456
• 1539960-58-1
• Z1813127917
• EN300-9805337
• WS-01405
• 8-Methoxyisoquinoline-4-carboxylic acid

• MDL： MFCD26598456
• Inchi： 1S/C11H9NO3/c1-15-10-4-2-3-7-8(10)5-12-6-9(7)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： JCSKCMNEUFYGKN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C(=O)O)=CN=CC=21

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 8-Methoxyisoquinoline-4-carboxylic acid

Introduction to 8-Methoxyisoquinoline-4-carboxylic acid (CAS No. 1539960-58-1)

8-Methoxyisoquinoline-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1539960-58-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely studied for their biological activities and potential therapeutic applications. The presence of a methoxy group at the 8-position and a carboxylic acid moiety at the 4-position introduces unique functional properties, making it a valuable scaffold for drug discovery and development.

The structure of 8-Methoxyisoquinoline-4-carboxylic acid features a fused benzene and pyridine ring system, which is characteristic of isoquinoline derivatives. The methoxy group (-OCH₃) enhances the compound's solubility in polar solvents and participates in hydrogen bonding interactions, while the carboxylic acid (-COOH) group provides acidic properties, enabling various chemical modifications such as esterification or amidation. These structural features contribute to its versatility in synthetic chemistry and biological assays.

In recent years, 8-Methoxyisoquinoline-4-carboxylic acid has been extensively investigated for its pharmacological potential. Isoquinoline derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The specific substitution pattern in 8-Methoxyisoquinoline-4-carboxylic acid may modulate these activities by influencing binding interactions with biological targets. For instance, studies have demonstrated that isoquinoline-based compounds can interact with enzymes and receptors involved in signal transduction pathways, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 8-Methoxyisoquinoline-4-carboxylic acid is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced potency and selectivity. For example, modifications at the 3-position or 5-position of the isoquinoline ring can introduce additional functional groups that fine-tune pharmacokinetic properties or target specific disease pathways. This flexibility underscores the compound's importance in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the therapeutic potential of 8-Methoxyisoquinoline-4-carboxylic acid. Molecular docking studies have identified its binding affinity to various protein targets, including kinases and transcription factors implicated in cancer progression. These virtual screening approaches have guided experimental efforts to optimize lead compounds derived from this scaffold. Additionally, structure-activity relationship (SAR) studies have provided insights into how structural modifications affect biological activity, aiding in the rational design of next-generation drugs.

The synthesis of 8-Methoxyisoquinoline-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Traditional methods often employ palladium-catalyzed cross-coupling reactions or cyclization techniques to construct the isoquinoline core. However, emerging green chemistry approaches are being explored to improve yield and reduce environmental impact. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In clinical research, 8-Methoxyisoquinoline-4-carboxylic acid has been tested in preclinical models for various diseases. Its derivatives have shown promise in inhibiting growth factor receptor tyrosine kinases (RTKs), which are overexpressed in many cancers. Furthermore, its ability to modulate microRNA expression suggests potential applications in gene regulatory therapies. While human trials are still in progress, these preliminary findings highlight its therapeutic relevance.

The future of 8-Methoxyisoquinoline-4-carboxylic acid research lies in interdisciplinary collaborations between synthetic chemists, biochemists, and clinicians. By integrating experimental data with computational modeling, researchers can accelerate the discovery of novel drug candidates derived from this scaffold. Moreover, exploring its role in combination therapies may unlock synergistic effects that enhance treatment outcomes.

From a regulatory perspective, ensuring the quality and consistency of 8-Methoxyisoquinoline-4-carboxylic acid is paramount for advancing its applications in pharmaceuticals. Compliance with Good Manufacturing Practices (GMP) ensures that raw materials meet stringent purity standards before being incorporated into drug formulations. Continuous monitoring throughout production helps maintain batch-to-batch reproducibility, which is critical for clinical efficacy.

In conclusion,8-Methoxyisoquinoline-4-carboxylic acid (CAS No. 1539960-58-1) represents a fascinating compound with broad pharmacological potential and synthetic utility. Its unique structural features make it an attractive scaffold for drug development, while ongoing research continues to uncover new therapeutic applications. As advancements in chemical biology and medicinal chemistry progress,8-Methoxyisoquinoline-4-carboxylic acid is poised to play a significant role in addressing unmet medical needs.